ethyl 2-[2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamido]benzoate

• IUPAC Name: ethyl 2-[[2-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C19H19N3O4/c1-4-26-19(25)14-7-5-6-8-16(14)21-17(23)11-22-13(3)9-12(2)15(10-20)18(22)24/h5-9H,4,11H2,1-3H3,(H,21,23)
• InChI Key: PZTFZWFMAFPGGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CN2C(=CC(=C(C2=O)C#N)C)C
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

Ethyl 2-[2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamido]benzoate is a useful research compound. Its molecular formula is C19H19N3O4 and its molecular weight is 353.4 g/mol. The purity is usually 95%.
The exact mass of the compound ethyl 2-[2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamido]benzoate is 353.13755610 g/mol and the complexity rating of the compound is 714. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Cyanoacetylation of Amines

Cyanoacetamide derivatives serve as valuable precursors for heterocyclic synthesis. The compound’s active hydrogen on C-2 enables it to participate in condensation and substitution reactions. .

Heterocyclic Synthesis via Cyanoacetohydrazides

Cyanoacetohydrazides play a crucial role in heterocyclic synthesis. .

Thiophene, Thiazole, and Pyrazole Derivatives

The reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with ethyl cyanoacetate yields 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide. .

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

It is known that similar compounds can act as both an n- and c-nucleophile , suggesting that this compound may also interact with its targets in a similar manner.

Biochemical Pathways

Similar compounds have been found to be involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that this compound may also affect multiple biochemical pathways.

Pharmacokinetics

Similar compounds have been found to have suitable admet parameters , suggesting that this compound may also have favorable pharmacokinetic properties.

Result of Action

Similar compounds have been found to have diverse biological activities , suggesting that this compound may also have a wide range of effects at the molecular and cellular level.

Action Environment

It is known that the reaction conditions can influence the chemoselectivity of similar compounds , suggesting that environmental factors may also influence the action of this compound.